Cas no 1248907-75-6 (1-ethyl-3-isobutylpiperazine)

• Product Name: 1-ethyl-3-isobutylpiperazine
• CAS No: 1248907-75-6
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• MDL: MFCD20216984
• CID: 5557983
• PubChem ID: 64833431
• Update Time: 2025-06-14

1-ethyl-3-isobutylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-isobutylpiperazine
• Piperazine, 1-ethyl-3-(2-methylpropyl)-

• MDL： MFCD20216984
• Inchi： 1S/C10H22N2/c1-4-12-6-5-11-10(8-12)7-9(2)3/h9-11H,4-8H2,1-3H3
• InChI Key： MLJYKYZXSWKEGP-UHFFFAOYSA-N
• SMILES： N1(CC)CCNC(CC(C)C)C1

Experimental Properties

• Density: 0.842±0.06 g/cm3(Predicted)
• Boiling Point: 212.9±8.0 °C(Predicted)
• pka: 9.34±0.40(Predicted)

Additional information on 1-ethyl-3-isobutylpiperazine

Comprehensive Overview of 1-Ethyl-3-isobutylpiperazine (CAS No. 1248907-75-6): Properties, Applications, and Industry Insights

1-Ethyl-3-isobutylpiperazine (CAS No. 1248907-75-6) is a specialized organic compound belonging to the piperazine derivatives family. This chemical has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's molecular formula is C10H22N2, with a molecular weight of 170.30 g/mol. Its isobutyl and ethyl substituents contribute to its lipophilicity, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for piperazine-based compounds has surged, driven by their versatility in synthesizing bioactive molecules. Researchers are particularly interested in 1-Ethyl-3-isobutylpiperazine for its potential role in modulating central nervous system (CNS) targets, a hot topic in neurodegenerative disease research. The compound's balanced polarity also makes it a candidate for optimizing drug delivery systems, aligning with the growing trend of precision medicine and nanotechnology applications.

The synthesis of CAS No. 1248907-75-6 typically involves multi-step organic reactions, including alkylation and reductive amination. Advanced purification techniques like preparative HPLC ensure high purity (>98%), which is critical for research applications. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, addressing common quality concerns in fine chemical procurement.

From an industrial perspective, 1-Ethyl-3-isobutylpiperazine exemplifies the shift toward sustainable chemistry. Manufacturers are adopting green solvents and catalytic methods to reduce environmental impact—a key consideration for ESG-conscious buyers. The compound's stability under ambient conditions also supports cost-effective logistics, answering frequent queries about chemical storage and handling best practices.

Emerging studies suggest potential applications in crop protection formulations, where its structural motifs may enhance pesticide efficacy while reducing ecological toxicity. This aligns with global searches for eco-friendly agrochemicals and biodegradable additives. However, comprehensive toxicological profiling remains ongoing to establish safety parameters.

For procurement specialists, understanding the supply chain dynamics of 1248907-75-6 is crucial. The compound is typically available in gram-to-kilogram quantities, with lead times varying by purity requirements. Documentation packages including COA (Certificate of Analysis) and MSDS are standard, addressing regulatory compliance questions prevalent in pharmaceutical sourcing forums.

Innovative research continues to explore structure-activity relationships of this piperazine derivative. Computational chemistry approaches, such as molecular docking simulations, are being employed to predict its interactions with biological targets—a methodology frequently searched by medicinal chemistry professionals. These studies may unlock novel therapeutic indications beyond current applications.

Quality control protocols for 1-Ethyl-3-isobutylpiperazine emphasize residual solvent analysis and heavy metal screening, reflecting industry standards for research-grade chemicals. Such rigorous testing responds to laboratory professionals' concerns about batch-to-batch consistency and interference in sensitive assays.

The compound's physicochemical properties—including solubility in common organic solvents and melting point characteristics—are frequently referenced in process chemistry discussions. These parameters are vital for scientists optimizing reaction conditions, a recurrent theme in organic synthesis forums and patent literature.

As the scientific community prioritizes intellectual property in chemical innovation, patent landscapes surrounding piperazine derivatives like CAS 1248907-75-6 are being closely monitored. This addresses frequent queries about freedom-to-operate analyses and composition-of-matter claims in pharmaceutical development.

Looking ahead, 1-Ethyl-3-isobutylpiperazine exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its continued study contributes to broader conversations about molecular design principles and structure-based drug discovery—topics dominating contemporary scientific literature and conference proceedings.